Cas no 1448125-26-5 (N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide)

• Product Name: N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
• CAS No: 1448125-26-5
• MF: C₁₉H₂₂N₂O₅S
• MW: 390.453383922577
• CID: 6226024
• PubChem ID: 71806402
• Update Time: 2025-05-20

N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide
• N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide
• VU0549124-1
• N-{[1-(FURAN-3-CARBONYL)PIPERIDIN-4-YL]METHYL}-2,3-DIHYDRO-1-BENZOFURAN-5-SULFONAMIDE
• N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• F6436-0923
• 1448125-26-5
• AKOS024559146

• Inchi： 1S/C19H22N2O5S/c22-19(16-5-9-25-13-16)21-7-3-14(4-8-21)12-20-27(23,24)17-1-2-18-15(11-17)6-10-26-18/h1-2,5,9,11,13-14,20H,3-4,6-8,10,12H2
• InChI Key： XTQTXSFMRZSMMX-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(CCO2)C=1)(NCC1CCN(C(C2=COC=C2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 390.12494298g/mol
• Monoisotopic Mass: 390.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 97.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide

Comprehensive Overview of N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 1448125-26-5)

The compound N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide (CAS No. 1448125-26-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate architecture, combining a furan-3-carbonyl moiety with a piperidin-4-ylmethyl group and a 2,3-dihydro-1-benzofuran-5-sulfonamide backbone. This combination of functional groups suggests potential applications in drug discovery, particularly in targeting specific enzymes or receptors.

Researchers have shown growing interest in N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide due to its potential as a scaffold for developing novel therapeutic agents. The presence of both furan and benzofuran rings in its structure makes it particularly intriguing, as these heterocyclic systems are known to exhibit diverse biological activities. Recent studies have explored its possible role in modulating protein-protein interactions, a hot topic in modern drug development.

The sulfonamide group in this compound is of particular significance, as this functional group is commonly found in FDA-approved drugs targeting various diseases. This has led to increased searches for "sulfonamide-based drug candidates 2024" and "furan derivatives in medicinal chemistry" across academic databases. The compound's CAS No. 1448125-26-5 serves as a crucial identifier for researchers looking to explore its properties further or compare it with similar structures in chemical databases.

From a synthetic chemistry perspective, the preparation of N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide presents interesting challenges that have become popular discussion points in organic chemistry forums. The coupling of the piperidine moiety with the furan carbonyl component requires careful optimization, making it a valuable case study for advanced synthetic methodologies. These aspects have contributed to its inclusion in several recent reviews about "complex heterocycle synthesis techniques."

In computational chemistry and molecular modeling, this compound has attracted attention due to its potential as a protein binding modulator. The combination of rigid (benzofuran) and flexible (piperidinylmethyl) elements in its structure makes it an interesting subject for studies on molecular flexibility and drug-receptor interactions. This aligns with current trends in pharmaceutical research focusing on "conformationally constrained drug design" and "molecular dynamics of small molecule therapeutics."

The physicochemical properties of CAS No. 1448125-26-5 have been the subject of preliminary investigations, with particular focus on its solubility profile and stability under various conditions. These characteristics are crucial for researchers considering its potential as a lead compound, as evidenced by frequent searches for "benzofuran sulfonamide solubility data" and "furan-carbonyl compound stability" in scientific literature databases.

As the pharmaceutical industry continues to explore novel chemical spaces for drug development, compounds like N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-2,3-dihydro-1-benzofuran-5-sulfonamide represent valuable additions to the medicinal chemist's toolbox. Its unique structural features and potential biological activities make it a compound worth watching in coming years, particularly as research into heterocyclic drug candidates and targeted small molecule therapies continues to advance.